Cas no 52160-51-7 ((1-methyl-1H-pyrrol-2-yl)methanolate)

(1-methyl-1H-pyrrol-2-yl)methanolate structure
52160-51-7 structure
Product Name:(1-methyl-1H-pyrrol-2-yl)methanolate
CAS No:52160-51-7
MF:C6H9NO
MW:111.141761541367
MDL:MFCD01688413
CID:369440
PubChem ID:148557
Update Time:2025-04-19

(1-methyl-1H-pyrrol-2-yl)methanolate Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-pyrrol-2-yl)methanol
    • 1H-Pyrrole-2-methanol,1-methyl-
    • (1-methyl-1H-pyrrol-2-yl)-methanol
    • (1-methyl-1H-pyrrole-2-yl)-methanol
    • (1-methyl-pyrrol-2-yl)-methanol
    • (methylpyrrol-2-yl)methanol
    • 2-Hydroxymethyl-1-methylpyrrole
    • 2-Pyrrolemethanol, 1-methyl-
    • AC1L3XCN
    • BRN 0110518
    • N-methyl-2-hydroxymethylpyrrole
    • SureCN447799
    • DTXSID60200180
    • 5-21-01-00376 (Beilstein Handbook Reference)
    • SCHEMBL447799
    • N-methyl-2-(hydroxymethyl)pyrrole
    • 1H-Pyrrole-2-methanol, 1-methyl-
    • FT-0648611
    • BS-16966
    • CS-0151168
    • sodium (1-methyl-1H-pyrrol-2-yl)methanolate
    • SB63953
    • 52160-51-7
    • MFCD01688413
    • (1-methylpyrrol-2-yl)methanol
    • D82110
    • AKOS009288070
    • (1-METHYL-1H-PYRROL-2-YL)METHANOL,97%
    • BHGUSWOZYFZTMG-UHFFFAOYSA-N
    • AM100905
    • SY391722
    • (1-Methyl-2-pyrrolyl)methanol
    • (1-methyl-1H-pyrrol-2-yl)methanolate
    • MDL: MFCD01688413
    • Inchi: 1S/C6H9NO/c1-7-4-2-3-6(7)5-8/h2-4,8H,5H2,1H3
    • InChI Key: BHGUSWOZYFZTMG-UHFFFAOYSA-N
    • SMILES: OCC1=CC=CN1C

Computed Properties

  • Exact Mass: 111.06847
  • Monoisotopic Mass: 111.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 25.2Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 219.5±15.0 °C at 760 mmHg
  • Flash Point: 86.5±20.4 °C
  • Refractive Index: 1.512
  • PSA: 25.16
  • LogP: 0.51740
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

(1-methyl-1H-pyrrol-2-yl)methanolate Security Information

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